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An In-Depth Technical Guide to Diethylene Glycol Bis(2-chloroethyl) ether (CAS 638-56-2)

Abstract
This document provides a comprehensive technical overview of Diethylene Glycol Bis(2-
chloroethyl) ether, CAS number 638-56-2. It is intended for researchers, scientists, and

professionals in drug development and materials science. This guide covers the compound's

chemical and physical properties, detailed synthesis protocols, key applications, analytical

methodologies, and essential toxicology and safety information. All quantitative data is

presented in structured tables for clarity, and key processes are visualized using diagrams to

facilitate understanding.

Introduction
Diethylene glycol bis(2-chloroethyl) ether, also known by synonyms such as 1,11-Dichloro-

3,6,9-trioxaundecane and Tetraethylene glycol dichloride, is a versatile chemical compound

with the molecular formula C₈H₁₆Cl₂O₃.[1][2] It is a high-boiling, colorless to pale yellow liquid

that serves a dual role as both a solvent and a reactive chemical intermediate.[2][3] Its unique

structure, featuring ether linkages for solvency and terminal chlorine atoms for reactivity, makes

it valuable in a wide range of industrial and research applications.[4][5] These applications

include its use in the formulation of coatings and adhesives, and as a key building block in the

synthesis of more complex molecules, such as pharmaceuticals, agrochemicals, and specialty

polymers.[1][6]
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Chemical and Physical Properties
The fundamental properties of Diethylene glycol bis(2-chloroethyl) ether are summarized in

the table below. This data is critical for its proper handling, storage, and application in

experimental design.

Property Value Reference(s)

CAS Number 638-56-2 [1][3][4][7]

Molecular Formula C₈H₁₆Cl₂O₃ [1][4][5][8]

Molecular Weight 231.11 g/mol [1][5][8]

Appearance
Colorless to yellow to green

clear liquid
[1][2][3]

Density 1.18 g/mL at 20 °C [1][3][9]

Boiling Point
105 °C at 0.2 mbar 139 °C at 3

mm Hg 161 °C
[1][2][3][5]

Refractive Index (n20/D) 1.46 - 1.464 [1][3][9]

Solubility

Slightly soluble in water.

Soluble in Chloroform,

Dichloromethane.

[2][3]

IUPAC Name
1-(2-chloroethoxy)-2-[2-(2-

chloroethoxy)ethoxy]ethane
[8][10]

Synonyms

Bis[2-(2-chloroethoxy)ethyl]

ether, 1,11-Dichloro-3,6,9-

trioxaundecane

[1][2][3][7][9]

Synthesis and Manufacturing
The primary method for synthesizing Diethylene glycol bis(2-chloroethyl) ether involves the

chlorination of diethylene glycol, typically using thionyl chloride. This process replaces the

terminal hydroxyl groups of the glycol with chlorine atoms.
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Experimental Protocol: Synthesis from Diethylene
Glycol
The following protocol is adapted from established synthesis methodologies for chlorination of

glycols.[11]

Apparatus Setup: Assemble a 500 mL four-necked flask equipped with a mechanical stirrer,

a reflux condenser, a temperature-controlled thermometer, and a constant pressure dropping

funnel. Ensure the gas outlet from the condenser is connected to an alkali trap to neutralize

the evolved HCl and SO₂ gases.

Reagent Charging: Charge the flask with 190 mL (approx. 2.0 mol) of diethylene glycol.

Thionyl Chloride Addition: While stirring the diethylene glycol, slowly add 294 mL (4.1 mol) of

thionyl chloride via the dropping funnel over a period of 30 minutes. The reaction is

exothermic and will generate significant amounts of gas. Maintain control over the addition

rate to manage the reaction temperature.

Reaction Heating: After the addition is complete, rapidly heat the reaction mixture to 110 °C.

Reaction Monitoring: Maintain the temperature at 110 °C for approximately 100-150 minutes,

or until the evolution of gas ceases, indicating the completion of the reaction.[11]

Purification: After the reaction mixture has cooled, purify the product by vacuum distillation.

Collect the fraction that distills at 108-110 °C / 10 mmHg. This fraction is the desired

Diethylene glycol bis(2-chloroethyl) ether.[11]

Reactants
Process Products & Purification

Diethylene Glycol
Reaction Vessel

(110°C, 100-150 min)
Thionyl Chloride (SOCl₂)

Crude Product MixtureCooling Vacuum Distillation
(108-110°C / 10 mmHg)

Purified Product
(CAS 638-56-2)
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Diagram 1: General workflow for the synthesis of Diethylene glycol bis(2-chloroethyl) ether.

Applications in Research and Industry
The bifunctional nature of this molecule underpins its utility across various fields.

Solvent and Formulation Agent: Its excellent solvent capabilities make it a component in

formulations for coatings, adhesives, sealants, paints, and varnishes, where it improves flow

and leveling characteristics.[1] It is also used as a high-boiling solvent and extractant for oils,

fats, and waxes.[2]

Chemical Intermediate: It is a crucial intermediate in the synthesis of other chemicals.[2] Its

reactivity allows it to be a precursor for surfactants, emulsifiers, and specialty polymers.[1][6]

In pharmaceutical research, it is used in the synthesis of novel glycolipids designed to bind

to the HIV-1 cell surface glycoprotein Gp120 and in the creation of PET imaging agents for

targeting brain β-amyloid plaques.[7][12]

Materials Science: In epoxy resin systems, it can act as a reactive diluent and crosslinking

agent, which enhances flexibility and adhesion.[6] The presence of chlorine atoms in its

structure also imparts flame-retardant properties, making it suitable for some electrical

encapsulation materials.[6]
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Diagram 2: Logical relationship between the compound's structure and its applications.

Analytical Methodologies
Gas Chromatography (GC) is the most common technique for determining the purity of

Diethylene glycol bis(2-chloroethyl) ether.[1] A general protocol for its analysis can be

adapted from standard methods for similar semi-volatile organic compounds.

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC)
This protocol outlines a general procedure. Specific parameters should be optimized for the

instrument in use.

Standard Preparation: Prepare a calibration standard by accurately weighing a known

amount of high-purity Diethylene glycol bis(2-chloroethyl) ether and dissolving it in a
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suitable solvent (e.g., Dichloromethane) to a known volume. Prepare a series of dilutions to

create a calibration curve.

Sample Preparation: Dilute a precisely weighed amount of the sample to be tested in the

same solvent used for the standards.

GC Instrument Setup (Example):

Injector: Split/Splitless, 250 °C

Column: A mid-polarity capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID x

0.25 µm film thickness.

Carrier Gas: Helium or Hydrogen, constant flow.

Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to

280 °C, hold for 5 minutes.

Detector: Flame Ionization Detector (FID), 300 °C.

Analysis: Inject equal volumes (e.g., 1 µL) of the standards and the sample.

Quantification: Identify the peak corresponding to Diethylene glycol bis(2-chloroethyl)
ether by its retention time. Calculate the purity of the sample by comparing its peak area to

the calibration curve generated from the standards.
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Diagram 3: General workflow for the purity analysis by Gas Chromatography (GC).

Toxicology and Safety
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Diethylene glycol bis(2-chloroethyl) ether is a toxic compound and must be handled with

extreme caution. It is classified as toxic if swallowed and harmful in contact with skin.[13] It is

important to distinguish its toxicology from that of its parent compound, diethylene glycol

(DEG), which is known for causing metabolic acidosis and acute kidney failure.[14][15] The

chlorinated ether derivative is considered a hazardous alkylating agent and requires stringent

safety protocols.[5]

Toxicity Data Value Species Reference(s)

LD50 (Oral) 180 mg/kg Rat [13]

LD50 (Dermal) 1911.6 mg/kg Rabbit [13]

Hazard Information Details Reference(s)

GHS Pictogram
GHS06 (Skull and

Crossbones)
[3][9]

Signal Word Danger [3][9][16]

Hazard Statements

H301: Toxic if swallowed.

H312: Harmful in contact with

skin.

[3][5][9][13]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P280: Wear

protective gloves/protective

clothing. P301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.

P302+P352+P312: IF ON

SKIN: Wash with plenty of

water. Call a POISON

CENTER/doctor if you feel

unwell. P405: Store locked up.

[3][13][17]
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Handling and Storage
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[13][18]

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[13][18]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash

hands thoroughly after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] The

product should be stored locked up, away from incompatible materials.[17] Recommended

storage temperatures range from room temperature to 2-8°C; consult the supplier's

recommendation.[1][5]

Conclusion
Diethylene glycol bis(2-chloroethyl) ether is a chemical of significant utility in both industrial

and research settings. Its value is derived from its combined properties as a solvent and a

reactive intermediate. While its applications are broad, its toxicity necessitates strict adherence

to safety protocols. A thorough understanding of its properties, synthesis, and handling

requirements, as outlined in this guide, is essential for its safe and effective use by researchers

and chemical professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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